N-(3-methoxyphenyl)-4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide

• IUPAC Name: N-(3-methoxyphenyl)-4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H25N7O2/c1-16-6-8-18(9-7-16)28-20(23-24-25-28)15-26-10-12-27(13-11-26)21(29)22-17-4-3-5-19(14-17)30-2/h3-9,14H,10-13,15H2,1-2H3,(H,22,29)
• InChI Key: XTEOFAQSVVOFCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)C(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C21H25N7O2
• Molecular Weight: 407.5 g/mol

Description

N-(3-methoxyphenyl)-4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C21H25N7O2 and its molecular weight is 407.478. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activities

• Synthesis of Novel Compounds : Research includes the synthesis of new chemical structures like N-(3-methoxyphenyl)-4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide, exploring their potential as analgesic and anti-inflammatory agents. These compounds show promising results as COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Neuropharmacology and Receptor Studies

• 5-HT1A Receptor Antagonist : Studies include examining compounds like WAY-100635, closely related to this compound, for their inhibitory actions on neuronal firing, indicating a potential role in modulating serotonin (5-HT) neurotransmission (Craven, Grahame-Smith, & Newberry, 1994).

Antimicrobial and Antiviral Research

• Antimicrobial Activities : Synthesized derivatives have been studied for their antimicrobial properties. This includes evaluating their effectiveness against various microorganisms, indicating potential applications in treating infections (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Cancer Research and Cytotoxicity Studies

• Cytotoxic Activity Against Cancer Cells : Research includes examining the cytotoxic activities of these compounds against cancer cells, such as Ehrlich Ascites Carcinoma (EAC) cells, providing insights into potential cancer therapeutics (Hassan, Hafez, & Osman, 2014).